3-Methylsulfanyl-1-azaspiro[4.4]nonane
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Description
3-Methylsulfanyl-1-azaspiro[4.4]nonane is a useful research compound. Its molecular formula is C9H17NS and its molecular weight is 171.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticonvulsant Properties
Research has focused on the synthesis and evaluation of derivatives of 2-azaspiro[4.4]nonane for their anticonvulsant properties. N-benzyl and N-aminophenyl derivatives of this compound have been synthesized and tested in various models for anticonvulsant activity. Among these derivatives, certain compounds have shown potent anticonvulsant effects, indicating the therapeutic potential of this scaffold in epilepsy treatment. The studies have also explored the structure-activity relationships (SAR) to enhance the understanding of how structural modifications impact biological activity (Obniska et al., 2005).
Role in Antileukemic Activity
The core structure of 1-azaspiro[4.4]nonane is significant in the context of cephalotaxine and its derivatives, such as homoharringtonine, which exhibit pronounced antileukemic activity. This discovery has led to a high rate of complete hematological remission in patients with chronic myelogenous leukemia resistant to existing therapies. The synthesis and development of new methods for constructing the 1-azaspiro[4.4]nonane ring system have received considerable attention due to its importance in bioactive natural products (El Bialy et al., 2005).
Development of Synthetic Receptors and Enzyme Inhibitors
The 1-azaspiro[4.4]nonanones, derivatives of 3-Methylsulfanyl-1-azaspiro[4.4]nonane, have been used as templates for constructing synthetic receptors and intermediates in the synthesis of enzyme inhibitors. These applications underscore the versatility of the azaspiro[4.4]nonane framework in medicinal chemistry and drug development (Sinibaldi & Canet, 2008).
Synthesis of Bioactive Natural Product Analogs
The synthetic strategies for constructing the 1-azaspiro[4.4]nonane ring system have been categorized into methods focusing on the formation of cyclopentane or pyrrolidine rings. These methodologies are pivotal in synthesizing analogs of bioactive natural products, showcasing the compound's role in the discovery and development of new therapeutic agents (El Bialy et al., 2005).
Properties
IUPAC Name |
3-methylsulfanyl-1-azaspiro[4.4]nonane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NS/c1-11-8-6-9(10-7-8)4-2-3-5-9/h8,10H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKMGONPCLJZOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CC2(CCCC2)NC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.